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Compound of Interest

Compound Name: Toluene-2-d1

Cat. No.: B15126155

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling procedures for Toluene-2-d1. While a specific Safety Data Sheet (SDS) for Toluene-
2-d1 is not readily available, this guide is based on the SDS for the closely related compound
Toluene-d8, provided by Cambridge Isotope Laboratories, and is supplemented with extensive
data for non-deuterated toluene. The physical and chemical properties, as well as the
toxicological effects of Toluene-2-d1, are expected to be nearly identical to those of standard
toluene and other deuterated toluene isotopes.

Quantitative Safety Data

The following tables summarize the key quantitative data for toluene, which should be
considered representative for Toluene-2-d1.

Table 1: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15126155?utm_src=pdf-interest
https://www.benchchem.com/product/b15126155?utm_src=pdf-body
https://www.benchchem.com/product/b15126155?utm_src=pdf-body
https://www.benchchem.com/product/b15126155?utm_src=pdf-body
https://www.benchchem.com/product/b15126155?utm_src=pdf-body
https://www.benchchem.com/product/b15126155?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15126155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Chemical Formula CsH7D [1]
Molecular Weight 93.15 g/mol N/A
Appearance Clear, colorless liquid [2]
Odor Aromatic, benzene-like [2][3]
Boiling Point 110.6 °C (231.1 °F) [21[4]
Melting/Freezing Point -95 °C (-139 °F) [4]
Flash Point 4 °C (40 °F) [2]
Density 0.866 g/cm?3 at 20 °C (68 °F) [5]
Vapor Pressure 22 mmHg at 20 °C (68 °F) [5]
Solubility in Water Insoluble [2]
Autoignition Temperature 480 °C (896 °F) [4]

ble 2: Toxicological

Parameter Value Species Route Source
LD50 (Oral) 636 mg/kg Rat Oral [6]
) Inhalation (4
LC50 (Inhalation) 49 g/m3 Rat N/A
hours)
) o Causes skin )
Skin Irritation o Rabbit Dermal [31[7]
irritation

o Causes serious )
Eye Irritation o Rabbit Ocular [7]
eye irritation

Central nervous
Target Organs system, liver, N/A N/A [7]
kidneys

Table 3: Occupational Exposure Limits
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Organization Limit Notes Source
200 ppm (8-hour
OSHA (PEL) [8]
TWA)
ACGIH (TLV) 20 ppm (8-hour TWA) [8]
100 ppm (8-hour
NIOSH (REL) N/A
TWA)
Immediately
IDLH 500 ppm Dangerous to Life or [8]
Health

Experimental Protocols for Safe Handling

Strict adherence to the following protocols is mandatory when handling Toluene-2-d1 to

minimize exposure and ensure laboratory safety.

Engineering Controls

Ventilation: All work with Toluene-2-d1 must be conducted in a properly functioning chemical
fume hood with a face velocity of at least 100 feet per minute.[6][9] The ventilation system
should be designed to prevent the accumulation of flammable vapors.[9]

Ignition Sources: Toluene-2-d1 is highly flammable. All potential ignition sources, such as
open flames, sparks from electrical equipment, and static discharge, must be eliminated from
the work area.[10][11] Use only non-sparking tools and explosion-proof equipment.[8][11]

Grounding: To prevent the buildup of static electricity, all containers and equipment used for
transferring Toluene-2-d1 should be properly bonded and grounded.[6][11]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical splash goggles and a face shield are required when

handling Toluene-2-d1 to protect against splashes.[10][12]

» Skin Protection: Chemical-resistant gloves are mandatory. Suitable materials include Viton®,

butyl rubber, and neoprene.[6][12] A flame-retardant lab coat, long pants, and closed-toe
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shoes must be worn to prevent skin contact.[6]

Respiratory Protection: If work must be performed outside of a fume hood, a NIOSH-
approved respirator with an organic vapor cartridge is required.[10][12] The specific type of
respirator should be determined by a qualified industrial hygienist based on the potential
exposure levels.

Storage and Handling Procedures

Storage: Store Toluene-2-d1 in a tightly sealed, properly labeled container in a cool, dry,
well-ventilated area designated for flammable liquids.[10][11] Keep containers away from
heat, direct sunlight, and incompatible materials such as strong oxidizing agents.[6][11]

Handling: Avoid direct contact with the liquid and inhalation of vapors.[6] When transferring,
use a funnel to prevent spills.[9] In case of a spill, immediately evacuate the area and follow
established spill cleanup procedures. Small spills can be absorbed with an inert material,
while large spills may require specialized cleanup.[13]

First Aid Measures

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate
medical attention.[12]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.[10][12]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.
[12]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[12]

Visualized Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Toluene-2-d1,

from receipt of the chemical to its final disposal.
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Receipt of Toluene-2-d1
- Verify container integrity
- Check label

;

Secure Storage
- Flammable liquids cabinet
- Well-ventilated area
- Away from incompatibles

eturn to Storage

Waste Collection
- Collect in labeled, sealed container
- Segregate from other waste streams

Waste Disposal
- Follow institutional and regulatory guidelines
- Use licensed waste disposal service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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